Cas no 1314737-33-1 (2-(3-bromo-4-chlorophenyl)-2-methylpropanoic acid)

• Product Name: 2-(3-bromo-4-chlorophenyl)-2-methylpropanoic acid
• CAS No: 1314737-33-1
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 6360229
• PubChem ID: 83745278
• Update Time: 2025-10-28

2-(3-bromo-4-chlorophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-chlorophenyl)-2-methylpropanoic acid
• EN300-1911312
• 1314737-33-1

• Inchi： 1S/C10H10BrClO2/c1-10(2,9(13)14)6-3-4-8(12)7(11)5-6/h3-5H,1-2H3,(H,13,14)
• InChI Key： VNXMYMLXTCGVKW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C(=O)O)(C)C)Cl

Computed Properties

• Exact Mass: 275.95527g/mol
• Monoisotopic Mass: 275.95527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3-bromo-4-chlorophenyl)-2-methylpropanoic acid

Introduction to 2-(3-bromo-4-chlorophenyl)-2-methylpropanoic acid (CAS No. 1314737-33-1)

2-(3-bromo-4-chlorophenyl)-2-methylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1314737-33-1, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a brominated and chlorinated aromatic ring substituent alongside a branched alkyl side chain, has garnered attention due to its structural complexity and potential biological activities. The presence of both halogen atoms enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The compound's structure consists of a phenyl ring substituted at the 3-position with a bromine atom and at the 4-position with a chlorine atom. This dichlorobromophenyl moiety is linked to a propanoic acid backbone, which is further modified by a methyl group at the alpha position. Such structural features make 2-(3-bromo-4-chlorophenyl)-2-methylpropanoic acid a versatile building block for designing novel molecules with tailored properties.

In recent years, there has been growing interest in halogenated aromatic compounds due to their broad spectrum of biological activities. These compounds often exhibit potent interactions with biological targets, making them promising candidates for therapeutic applications. The halogen atoms in 2-(3-bromo-4-chlorophenyl)-2-methylpropanoic acid can participate in various chemical reactions, including cross-coupling reactions, which are widely used in the synthesis of complex organic molecules.

One of the most notable applications of this compound is in the field of medicinal chemistry. Researchers have utilized 2-(3-bromo-4-chlorophenyl)-2-methylpropanoic acid as a precursor in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have shown that derivatives of this compound can modulate enzyme activity and interfere with signaling pathways involved in cancer progression. The dichlorobromophenyl group provides a handle for further functionalization, allowing chemists to explore diverse chemical space and identify novel bioactive molecules.

The synthesis of 2-(3-bromo-4-chlorophenyl)-2-methylpropanoic acid typically involves multi-step organic transformations. A common synthetic route starts with the bromination and chlorination of an appropriately substituted aromatic precursor, followed by esterification and subsequent reduction to yield the desired carboxylic acid derivative. The use of palladium-catalyzed cross-coupling reactions can also be employed to introduce additional functional groups onto the aromatic ring, expanding the structural diversity of derivatives.

Recent advancements in computational chemistry have further enhanced the design and optimization of molecules like 2-(3-bromo-4-chlorophenyl)-2-methylpropanoic acid. Molecular modeling techniques allow researchers to predict the biological activity and pharmacokinetic properties of candidate compounds before they are synthesized in the laboratory. This approach has significantly accelerated the drug discovery process and reduced the time and cost associated with experimental screening.

In addition to its pharmaceutical applications, 2-(3-bromo-4-chlorophenyl)-2-methylpropanoic acid has found utility in materials science. The unique electronic properties of halogenated aromatic compounds make them suitable for use in organic electronic devices, such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The ability to fine-tune these properties through structural modifications offers new opportunities for developing advanced materials with improved performance.

The safety profile of 2-(3-bromo-4-chlorophenyl)-2-methylpropanoic acid is another critical consideration in its application. While halogenated compounds can pose certain hazards due to their reactivity, proper handling protocols ensure that risks are minimized. Researchers adhere to stringent safety guidelines when working with such compounds, including the use of personal protective equipment (PPE) and controlled laboratory environments.

Future research directions for 2-(3-bromo-4-chlorophenyl)-2-methylpropanoic acid include exploring its potential as an intermediate in large-scale synthesis and investigating its role in combinatorial chemistry approaches. The development of new synthetic methodologies will further enhance access to this compound and its derivatives, facilitating their use in diverse applications across academia and industry.

In conclusion, 2-(3-bromo-4-chlorophenyl)-2-methylpropanoic acid (CAS No. 1314737-33-1) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features make it a valuable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.